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Compound of Interest

Compound Name: Dexpramipexole Dihydrochloride

Cat. No.: B10814585

For researchers, scientists, and drug development professionals, the integrity of their work
extends to the responsible management and disposal of chemical compounds. This guide
provides essential, step-by-step procedures for the safe disposal of Dexpramipexole
Dihydrochloride, ensuring compliance with safety and environmental standards. Adherence to
these protocols is critical for maintaining a safe laboratory environment and preventing
environmental contamination.

Key Safety and Handling Information

Proper handling of Dexpramipexole Dihydrochloride is the first step in ensuring a safe
disposal process. The following table summarizes crucial safety data compiled from available
Safety Data Sheets (SDS).
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Parameter

Information

Citation

GHS Hazard Classification

Acute toxicity, oral (Category
4), Skin corrosion/irritation
(Category 2), Serious eye
damage/eye irritation
(Category 2A), Specific target
organ toxicity, single exposure;
Respiratory tract irritation
(Category 3). One source
indicates it is "Not a hazardous

substance or mixture".

[1](2]

Personal Protective Equipment
(PPE)

Protective gloves, protective
clothing, eye protection, face
protection. Use only in a well-

ventilated area.

[1](2]

First Aid Measures

If Inhaled: Move person to
fresh air. In case of skin
contact: Wash with plenty of
soap and water. In case of eye
contact: Rinse cautiously with
water for several minutes. If
swallowed: Call a poison
center or doctor if you feel

unwell.

[1](2]

Accidental Release Measures

Avoid dust formation. Avoid
breathing vapors, mist or gas.
Ensure adequate ventilation.
Sweep up or vacuum up
spillage and collect in a
suitable container for disposal.
Avoid discharge into drains,
water courses or onto the

ground.

[2](3]
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Experimental Protocol: Step-by-Step Disposal of
Dexpramipexole Dihydrochloride

This protocol outlines the recommended procedure for the disposal of non-controlled, non-
hazardous Dexpramipexole Dihydrochloride waste, in accordance with general
pharmaceutical waste guidelines.

1. Waste Characterization:

o Confirm that the Dexpramipexole Dihydrochloride waste is not mixed with any RCRA
hazardous materials.[4][5] Based on available SDS, Dexpramipexole Dihydrochloride is
not classified as a hazardous substance.[2]

e Ensure the waste is not a DEA-controlled substance.[6]
2. Containerization:

o Place the Dexpramipexole Dihydrochloride waste into a designated, leak-proof, and
clearly labeled container.

e For non-hazardous pharmaceutical waste, blue or white containers are often used.
3. In-Lab Deactivation (for small quantities):

o For trace amounts or residues on lab equipment, decontaminate surfaces by scrubbing with
alcohol.[2]

o For small quantities of the solid compound, consider mixing with an undesirable substance
like used coffee grounds or Kitty litter to discourage diversion.[7][8] Place this mixture in a
sealed bag or container.[7][9]

4. Disposal Pathway:

e For Non-Hazardous Waste: The primary recommended disposal method for non-hazardous
pharmaceutical waste is through a licensed medical waste incinerator or a permitted solid
waste landfill, in accordance with state and local regulations.[5][6] Do not flush down the
drain or sewer.[5]

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b10814585?utm_src=pdf-body
https://www.benchchem.com/product/b10814585?utm_src=pdf-body
https://www.benchchem.com/product/b10814585?utm_src=pdf-body
https://www.sdmedwaste.com/post/pharmaceutical-waste-disposal-regulations
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/product/b10814585?utm_src=pdf-body
https://www.abmole.com/literature/dexpramipexole-dihydrochloride-msds.html
https://www.hercenter.org/dental/pharma.php
https://www.benchchem.com/product/b10814585?utm_src=pdf-body
https://www.abmole.com/literature/dexpramipexole-dihydrochloride-msds.html
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.nationwidechildrens.org/family-resources-education/health-wellness-and-safety-resources/helping-hands/medicine-proper-disposal
https://www.dea.gov/sites/default/files/2018-10/Proper%20Disposal%20Flier%20%28October%202018%29.pdf
https://www.fda.gov/drugs/disposal-unused-medicines-what-you-should-know/drug-disposal-dispose-non-flush-list-medicine-trash
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.hercenter.org/dental/pharma.php
https://www.stericycle.com/en-us/resource-center/blog/pharmaceutical-waste-medication-disposal
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10814585?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

e Reverse Distribution: Consider sending expired or unused Dexpramipexole
Dihydrochloride to a DEA-registered reverse distributor for potential credit and proper
disposal.[6]

o Hazardous Waste (if applicable): If the Dexpramipexole Dihydrochloride is mixed with a
hazardous substance, it must be managed as hazardous waste. This requires disposal
through a permitted hazardous waste treatment facility, typically via incineration.[5]

5. Documentation:

e Maintain accurate records of the disposed of Dexpramipexole Dihydrochloride, including
guantity, date of disposal, and the disposal method used.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of
Dexpramipexole Dihydrochloride.
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Start: Dexpramipexole Dihydrochloride Waste

Is the waste mixed with a
RCRA hazardous substance?

No Yes
Isita DEA Dispose as Hazardous
controlled substance? Pharmaceutical Waste
No Yes

Dispose as Non-Hazardous

Pharmaceutical Waste

y

Permitted Hazardous
Waste Incinerator

Follow DEA Regulations for
Controlled Substance Disposal
(e.g., Reverse Distributor)

Licensed Medical Waste Incinerator
or Permitted Landfill

End: Proper Disposal

Click to download full resolution via product page

Dexpramipexole Dihydrochloride Disposal Decision Workflow
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By following these procedures, laboratories can ensure the safe and compliant disposal of
Dexpramipexole Dihydrochloride, fostering a culture of safety and environmental
responsibility. Always consult your institution's specific waste management policies and local
regulations for any additional requirements.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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